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Compound of Interest

Compound Name: Hexadecane, 5-butyl-

Cat. No.: B13788955

This guide provides crucial safety protocols and logistical plans for handling Hexadecane. The
information presented here is based on data for n-Hexadecane, as specific safety data for
"Hexadecane, 5-butyl-" is not readily available. The procedures outlined are considered best
practice for handling long-chain alkanes.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are paramount to ensure laboratory safety. The following table
summarizes the recommended PPE for handling Hexadecane.
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PPE Category Recommended Equipment  Specifications

Recommended during refilling

Eye Protection Safety goggles or glasses or when splashes are possible.

[1]

For normal use, nitrile rubber
(121-13 mil) is sufficient. For
direct or prolonged contact,

Hand Protection Nitrile or Butyl rubber gloves butyl rubber gloves (12-15 mil)
with a breakthrough time of
over 4 hours are

recommended.[1][2]

Standard laboratory coat to

Skin and Body Protection Lab coat ]
prevent skin contact.[3]
Use in a well-ventilated area.
) ) ) [1][4] A respirator may be
Respiratory Protection Not generally required

necessary if mists or aerosols

are generated.[3]

Hazard Identification and First Aid

Hexadecane is classified as an aspiration hazard and may be fatal if swallowed and enters the
airways.[5][6] It can also cause skin irritation.[1][6]
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Exposure Route

Symptoms

First Aid Measures

Ingestion

Aspiration hazard.[5]

Do NOT induce vomiting.
Immediately call a poison

center or doctor.[5][7]

Skin Contact

Can cause skin irritation,
dryness, or cracking upon

repeated exposure.[1][4]

Remove contaminated
clothing. Wash skin thoroughly

with soap and water.[1]

Eye Contact

May cause irritation.[8][9]

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and

easy to do. Continue rinsing.[1]

[4]

Inhalation

High concentrations of vapor
or mist may cause respiratory
tract irritation.[8][9]

Move the person to fresh air. If
breathing is difficult, seek

medical attention.[4]

Handling and Storage Procedures

Proper handling and storage are critical to maintain the chemical's stability and prevent

accidents.

Handling:

Storage:

Work in a well-ventilated area.[4]
Avoid contact with skin, eyes, and clothing.[4]
Keep away from heat, sparks, and open flames.[9]

Wash hands thoroughly after handling.[4]

o Store in a tightly closed container.[4]
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o Keep in a cool, dry, and well-ventilated place.
» Store away from strong oxidizing agents.[10]
 Recommended storage temperature is between 15-25 °C.[4]

Spill and Disposal Plan

In the event of a spill, immediate and appropriate action is necessary to prevent further
hazards.

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Use absorbent materials like sand, diatomaceous earth, or universal binders to
contain the spill.[4]

Collect: Collect the absorbed material into a suitable container for disposal.

Clean: Clean the spill area thoroughly.

Disposal:

» Dispose of waste material in accordance with local, regional, and national regulations.[5]
» Do not dispose of with household garbage.[1]

e Prevent the chemical from entering drains, surface water, or ground water.[4]

Physical and Chemical Properties
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Property

Value

Molecular Formula

Ci6H3a4

Molecular Weight 226.44 g/mol [2]
Appearance Colorless liquid[2][9]
Boiling Point 287 °C (549 °F)
Melting Point 18 °C (64 °F)

Flash Point 135 °C (275 °F)[7]

Autoignition Temperature

202 °C (395.6 °F)[3][9]

Density

0.773 g/cm3 at 25 °C

Solubility in Water

Insoluble[1][5]

Experimental Workflow Diagrams

The following diagrams illustrate the standard workflows for handling and disposing of

Hexadecane in a laboratory setting.
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Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

i

Ensure Proper Ventilation

Preparation

Transfer Hexadecane
in a Fume Hood

'

Use in Experiment

Handling

Decontaminate Glassware

:

Dispose of Waste

:

Wash Hands Thoroughly

Post-Experiment

Figure 1: Standard Handling Protocol for Hexadecane

Click to download full resolution via product page

Figure 1: Standard Handling Protocol for Hexadecane
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Figure 2: Spill Response and Disposal Workflow
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Figure 2: Spill Response and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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